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Compound of Interest

Compound Name: 2,5-Dimethyl-4-benzoquinone

Cat. No.: B089530

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,5-Dimethyl-4-benzoquinone. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

2,5-Dimethyl-4-benzoquinone is classified as a hazardous substance. It is toxic if swallowed
or inhaled, causes severe skin burns and eye damage, may cause an allergic skin reaction and

respiratory irritation, and is suspected of causing genetic defects. Therefore, strict adherence to
PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1][2]

Protects against splashes and
dust particles that can cause
serious eye irritation or

damage.[3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), flame-
retardant antistatic protective

clothing, and a lab coat.[1]

Prevents skin contact which
can cause irritation, burns, and

allergic reactions.[3]

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required when
dust is generated.[2][4]

Protects against inhalation of
toxic dust particles that can

cause respiratory irritation.[3]

Operational Plan: Safe Handling and Storage

Handling:

e Ventilation: Always handle 2,5-Dimethyl-4-benzoquinone in a well-ventilated area,

preferably within a chemical fume hood.[4]

e Avoid Dust Formation: Take measures to prevent the generation of dust.

e Grounding: Ground/bond the container and receiving equipment to prevent static discharge,

as it is a flammable solid.

e Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or

smoke in the work area.[3] Contaminated work clothing should not be allowed out of the

workplace and must be washed before reuse.

Storage:

» Container: Store in a tightly closed, properly labeled container.[3]

o Conditions: Keep in a dry, cool, and well-ventilated place away from heat, ignition sources,

and incompatible materials such as strong oxidizing agents.[3][5] The substance is light and
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moisture sensitive.

e Security: Store in a locked-up area accessible only to authorized personnel.[4]

Emergency Procedures: Spill and Exposure
Management

Chemical Spill Workflow:
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Workflow for Handling a 2,5-Dimethyl-4-benzoquinone Spill

Evacuate and Secure the Area

Don Appropriate PPE

Contain the Spill
(Cover with inert material)

Collect Spilled Material
(Use non-sparking tools)

Place in a Sealed Container for Disposal

Decontaminate the Area

Dispose of Waste
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

First Aid Measures:
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 If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. DO NOT induce
vomiting.[3]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[3]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation or a rash occurs, get medical advice/attention.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[3]

Disposal Plan
All waste containing 2,5-Dimethyl-4-benzoquinone must be treated as hazardous waste.

o Waste Collection: Collect waste material in a properly labeled, sealed, and compatible
container.[6] Do not mix with other waste streams.[6]

» Disposal: Dispose of the contents and container in accordance with all local, regional,
national, and international regulations. This should be done through an approved waste
disposal plant.[3]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsHsO2 PubChem
Molecular Weight 136.15 g/mol PubChem
Appearance Yellow solid Acros Organics MSDS
Melting Point 113-115°C Sigma-Aldrich
- ) Decomposes below boiling ) )
Boiling Point ) Sigma-Aldrich
point at >= 160 °C
Oral LD50 (mouse) 290 mg/kg RTECS
OSHA PEL (for p- ) )
) TWA 0.1 ppm (0.4 mg/m3) Sigma-Aldrich
benzoquinone)
NIOSH REL (for p- ) )
) TWA 0.1 ppm (0.4 mg/m3) Sigma-Aldrich
benzoquinone)
ACGIH TLV (for p- _ _
TWA 0.1 ppm Sigma-Aldrich

benzoquinone)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for 2,5-
Dimethyl-4-benzoquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089530#personal-protective-equipment-for-handling-
2-5-dimethyl-4-benzoquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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